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Compound of Interest

Compound Name: Chloronectrin

Cat. No.: B15567245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectral data for

Chloronectrin, a chlorinated fungal metabolite. The information is presented to facilitate further

research, characterization, and potential applications in drug development.

Chemical Identity and Structure
Initial investigations suggest that the compound of interest is closely related to or is

Deacetylchloronectrin. The structural details are as follows:

Systematic Name: 5-chloro-2,4-dihydroxy-3-[(E)-4-hydroxy-3-methyl-5-(1,2,6-trimethyl-3-

oxocyclohexyl)pent-2-enyl]-6-methylbenzaldehyde

Molecular Formula: C₂₃H₃₁ClO₅

Molecular Weight: 422.94 g/mol

Spectral Data
Comprehensive spectral data is crucial for the unambiguous identification and characterization

of natural products. This section details the available Mass Spectrometry (MS) data for

Deacetylchloronectrin and provides a template for Nuclear Magnetic Resonance (NMR) and

Infrared (IR) data, which are not yet publicly available.
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Mass Spectrometry (MS)
Mass spectrometry data provides information about the mass-to-charge ratio of a compound,

confirming its molecular weight and elemental composition.

Parameter Value Source

Ionization Mode ESI PubChem

Precursor Ion [M+H]⁺ PubChem

Measured m/z 423.1936 PubChem

Calculated m/z 423.1939 PubChem

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

A detailed experimental protocol for the acquisition of the above LC-MS data is not publicly

available. A general procedure would involve:

Sample Preparation: The purified compound is dissolved in a suitable solvent (e.g.,

methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

Chromatography: The sample is injected onto a reverse-phase C18 column. A gradient

elution is typically performed using a mobile phase consisting of water (often with 0.1%

formic acid) and an organic solvent like acetonitrile or methanol.

Mass Spectrometry: The eluent from the LC column is introduced into the electrospray

ionization (ESI) source of the mass spectrometer. Data is acquired in positive ion mode over

a specified mass range (e.g., m/z 100-1000).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic

molecules. While specific experimental NMR data for Chloronectrin is not available in public

databases, a complete structural assignment would require ¹H NMR, ¹³C NMR, and various 2D

NMR experiments (e.g., COSY, HSQC, HMBC). The expected chemical shifts would be

consistent with the proposed structure.
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Table for ¹H NMR Data (Hypothetical)

Position
Chemical Shift
(ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

Table for ¹³C NMR Data (Hypothetical)

Position Chemical Shift (ppm)

Experimental Protocol: NMR Spectroscopy

A standard protocol for obtaining NMR data for a compound like Chloronectrin would be:

Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7

mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

Data Acquisition: The sample is placed in a 5 mm NMR tube and spectra are acquired on a

high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiments: A standard suite of experiments would be run, including ¹H, ¹³C, DEPT-135,

COSY, HSQC, and HMBC.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Table for IR Data (Hypothetical)

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

Experimental Protocol: IR Spectroscopy

Sample Preparation: A small amount of the solid sample can be analyzed as a KBr pellet, or

a thin film can be prepared by dissolving the sample in a volatile solvent and allowing the
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solvent to evaporate on a salt plate (e.g., NaCl or KBr).

Data Acquisition: The spectrum is recorded using a Fourier-Transform Infrared (FTIR)

spectrometer, typically over the range of 4000-400 cm⁻¹.

Logical Relationships in Structure Elucidation
The process of elucidating the structure of a natural product like Chloronectrin involves a

logical workflow integrating data from various spectroscopic techniques.
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Figure 1. Workflow for the structure elucidation of Chloronectrin.

Biological Signaling Pathways
Information regarding the specific biological signaling pathways modulated by Chloronectrin is

not currently available in the public domain. Further research is required to determine its

mechanism of action and potential therapeutic targets. A generalized workflow for target

identification and pathway analysis is presented below.
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Figure 2. Generalized workflow for identifying the biological target and mechanism of action of
Chloronectrin.

Conclusion
This guide summarizes the currently available spectral data for Chloronectrin, highlighting the

need for further research to obtain comprehensive NMR and IR data. The provided hypothetical

tables and experimental protocols offer a framework for future studies. The elucidation of its

complete spectral profile and biological activity will be crucial for advancing its potential as a

lead compound in drug discovery.

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectral Data of
Chloronectrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567245#spectral-data-for-chloronectrin-nmr-ms-ir]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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